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Compound of Interest

Compound Name: BLT-1

Cat. No.: B10814912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

BLT-1 (Block lipid transport-1) stock solutions for laboratory experiments. BLT-1 is a selective

inhibitor of the scavenger receptor class B, type I (SR-BI), which plays a crucial role in the

selective uptake of lipids from high-density lipoproteins (HDL).[1][2][3] It is also known to be a

potent inhibitor of Hepatitis C virus (HCV) entry.[1]

Chemical Properties and Solubility
BLT-1 is a thiosemicarbazone copper chelator.[1][2] Understanding its chemical properties is

essential for preparing stable and effective stock solutions.
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Property Value Source

CAS Number 321673-30-7 [1][4][5]

Molecular Formula C₁₂H₂₃N₃S [4][5]

Molecular Weight 241.40 g/mol [4]

Appearance White to tan solid/powder [4]

Solubility in DMSO ≥13 mg/mL to 100 mg/mL [2][4]

Solubility in Water Insoluble [2]

Purity ≥95% to ≥98% (HPLC) [4]

Experimental Protocols
1. Preparation of a 10 mM BLT-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BLT-1 in Dimethyl

Sulfoxide (DMSO), a common solvent for this compound.

Materials:

BLT-1 powder (CAS 321673-30-7)

Anhydrous/hygroscopic-free Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)[1]

Procedure:
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Equilibrate Reagents: Allow the BLT-1 powder and DMSO to reach room temperature before

opening to prevent condensation.

Weigh BLT-1: Carefully weigh out the desired amount of BLT-1 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.414 mg of

BLT-1 (Molecular Weight = 241.40 g/mol ).

Dissolve in DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the weighed

BLT-1 powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic

bath to aid in complete dissolution.[1] Visually inspect the solution to ensure no solid

particles remain. The solution should be clear.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C. Stock solutions are stable for up to 6 months

at -20°C and up to 2 years at -80°C.[1][4]

2. Preparation of Working Solutions

To prepare a working solution, dilute the 10 mM stock solution in the appropriate cell culture

medium or buffer immediately before use. For example, to make a 10 µM working solution from

a 10 mM stock, perform a 1:1000 dilution.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway inhibited by BLT-1 and the workflow for

preparing a stock solution.
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Caption: BLT-1 inhibits SR-BI-mediated lipid transport.
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Caption: Workflow for BLT-1 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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